Cas no 68478-36-4 (Aceticacid, decyl ester, branched)

• Product Name: Aceticacid, decyl ester, branched
• CAS No: 68478-36-4
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 527762
• PubChem ID: 109395
• Update Time: 2025-04-19

Aceticacid, decyl ester, branched Chemical and Physical Properties

Names and Identifiers

• Aceticacid, decyl ester, branched
• 4-methyl-3-propylhexyl acetate
• (4-methyl-3-propylhexyl) acetate
• DTXSID60867636
• 68478-36-4
• EINECS 270-817-7
• NS00011936

• Inchi： 1S/C12H24O2/c1-5-7-12(10(3)6-2)8-9-14-11(4)13/h10,12H,5-9H2,1-4H3
• InChI Key： YBWGMVNKXYDKBJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCC(CCC)C(C)CC

Computed Properties

• Exact Mass: 200.178
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4.2

Experimental Properties

• Density: 0.867
• Boiling Point: 222°Cat760mmHg
• Flash Point: 91.8°C
• Refractive Index: 1.427